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Compound of Interest

Compound Name: H-Phe-Phe-Phe-OH

Cat. No.: B1329477

For researchers, scientists, and drug development professionals, understanding the nuanced
interactions between tripeptides and metal ions is critical for advancing therapeutic and
diagnostic applications. This guide provides a comprehensive comparative analysis of these
interactions, supported by experimental data, detailed protocols, and visual representations of
the underlying biological pathways.

The coordination of metal ions with tripeptides can dramatically alter their biological activity,
stability, and conformational structure. This guide focuses on the well-studied tripeptide Gly-
His-Lys (GHK) and its interactions with various metal ions, particularly Copper(ll), providing a
framework for comparative analysis with other transition metals.

Quantitative Analysis of Tripeptide-Metal lon
Binding

The stability and affinity of tripeptide-metal ion complexes are fundamental parameters that
dictate their biological efficacy. These are commonly quantified by the stability constant (log (3)

and the dissociation constant (Kd), along with thermodynamic parameters (AG, AH, and AS)
that provide insight into the nature of the binding interaction.

Below are tables summarizing key quantitative data for the interaction of GHK and other
relevant peptides with various metal ions.

Table 1: Stability and Thermodynamic Parameters for GHK-Cu(ll) Complex
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Parameter Value Conditions Reference
Stability Constant )

16.44 Aqueous Solution [1]
(log1o B)
Conditional
Dissociation Constant 7.0+ 1.0 x 107* M pH 7.4 [2]
(Kd)
Gibbs Free Energy

-17.9 kcal/mol pH 7.4 [2][3]
(AG)
Enthalpy (AH) -12.5 kcal/mol pH 7.4 [2][3]
Entropy (TAS) 5.4 kcal/mol pH 7.4 [2][3]

Table 2: Comparative Stability Constants (log () for Tripeptide-Metal Complexes

Tripeptide Metal lon log B110* log B11-22 Reference
Gly-Gly-His Cu(ll) 6.59 -2.03 [4]
Gly-Gly-His Ni(l1) 4.74 -6.93 [4]
Gly-His-Lys

Cu(ll 16.443 - [1]
(GHK)

1 log B110 corresponds to the formation of the [ML] complex. 2 log B11-2 corresponds to the

formation of the [MLH-2] complex, indicating deprotonation of amide nitrogens. 3 This value

represents the overall stability constant.

Table 3: Comparative Stability Constants (log ) for Glycine-Metal Complexes
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Metal lon log B2 log B2 Reference
Co(ll) 5.12 9.16 [5]
Ni(I1) 6.08 11.08 5]
Cu(ll) 8.57 15.67 [5]
Zn(ll) 5.16 9.76 5]
Cd(lr 4.6 8.2 [5]

Signaling Pathways and Mechanisms of Action

The biological effects of tripeptide-metal complexes are mediated through their influence on
various cellular signaling pathways. The GHK-Cu complex, in particular, is known to modulate
pathways involved in wound healing, skin regeneration, and inflammation.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.ijcrt.org/papers/IJCRT1133550.pdf
https://www.ijcrt.org/papers/IJCRT1133550.pdf
https://www.ijcrt.org/papers/IJCRT1133550.pdf
https://www.ijcrt.org/papers/IJCRT1133550.pdf
https://www.ijcrt.org/papers/IJCRT1133550.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Cell Membrane Intracellular Signaling
ExtrageHtar}—Binds > Integrins =@ »_ PI3K/Akt Pathway Upregulates Nucleal Events
Gene Expression
Activat (Collagen, Elastin, etc.)
ctivates N
TGF-B Receptor Smad Pathway Upregulates

Synthesis & Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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